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Compound of Interest

Compound Name: ICG-amine

Cat. No.: B12419035

Essential Safety and Handling Guide for ICG-
amine

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical information for the proper
handling and disposal of ICG-amine, a near-infrared fluorescent probe. Adherence to these
guidelines is essential to ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE)

The primary defense against potential exposure to ICG-amine is the consistent and correct use
of Personal Protective Equipment. As a powdered substance, ICG-amine can cause skin, eye,
and respiratory irritation[1][2][3][4]. The following PPE is mandatory when handling ICG-amine
in its solid form and when working with its solutions.
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PPE Category Item Specifications and Usage
Must conform to EN 166 (EU)
or be NIOSH (US) approved,

Eye and Face Protection Safety Goggles with side-shields to protect

against dust particles and

splashes[1].

Face Shield

To be worn in conjunction with
safety goggles, particularly
when handling larger
quantities or when there is a

significant risk of splashing.

Hand Protection

Nitrile Gloves

Disposable nitrile gloves are
required for handling ICG-
amine. Gloves must be
inspected before use and
changed immediately if
contaminated. For extended
handling, consider double-

gloving.

Respiratory Protection

Air-Purifying Respirator (APR)

When handling the powder
outside of a certified chemical
fume hood, a NIOSH-approved
half-mask or full-face APR with
P100 filters is necessary to
prevent inhalation of dust

particles.

Protective Clothing

Laboratory Coat

A full-length lab coat must be
worn to protect skin and
personal clothing from

contamination.

Closed-toe Shoes

Required at all times within the
laboratory to protect feet from

spills.
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Hazard Identification and First Aid

ICG-amine is classified as a substance that can cause skin irritation (H315), serious eye
irritation (H319), and may cause respiratory irritation (H335). In case of exposure, follow these
first aid measures immediately:

Exposure Route First Aid Procedure

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact i o

present and easy to do so. Continue rinsing. If

eye irritation persists, seek medical attention.

Wash off immediately with plenty of soap and
_ water. Remove contaminated clothing and wash
Skin Contact ) L
it before reuse. If skin irritation occurs, get

medical advice.

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. If you feel unwell,

seek medical attention.

Rinse mouth with water. Do not induce vomiting.
Ingestion Call a POISON CENTER or doctor if you feel

unwell.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is crucial to minimize exposure and ensure a safe working environment
when handling ICG-amine.

Workflow for Safe Handling of ICG-amine Powder
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1. Preparation

Designate Handling Area
(Fume Hood Recommended)

:

Don All Required PPE

i

Gather Materials
(Balance, Spatula, Solvent, etc.)

roceed to handling

2. Weighing and Dissolving

Carefully Weigh ICG-amine Powder

i

Dissolve in Appropriate Solvent
(e.g., DMSO)

fter use

3. Post-Handling & Cleanup

Decontaminate Work Area

i

Dispose of Waste Properly

i

Doff PPE Correctly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of ICG-amine powder.
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Storage and Disposal

Proper storage and disposal are critical for safety and to maintain the integrity of ICG-amine.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Protect from light and moisture.

For long-term storage, keep at <-15°C.

Reconstituted DMSO stock solutions can be stored at <-15°C for up to two weeks.
Disposal:

» Dispose of ICG-amine and its container as hazardous waste in accordance with local,
regional, and national regulations.

e Do not allow the product to enter drains.
o Contaminated packaging should be handled in the same way as the substance itself.

» Spills should be cleaned up mechanically, avoiding dust formation, and placed in appropriate
containers for disposal.

By adhering to these safety and handling protocols, researchers can minimize risks and ensure
a safe laboratory environment when working with ICG-amine. Always consult the most recent
Safety Data Sheet (SDS) for comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. chemicalbook.com [chemicalbook.com]

e 2. fishersci.co.uk [fishersci.co.uk]

o 3. Reactive Dye Black SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
e 4. spectrumchemical.com [spectrumchemical.com]

 To cite this document: BenchChem. [Personal protective equipment for handling ICG-amine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419035#personal-protective-equipment-for-
handling-icg-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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